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Compound of Interest

Compound Name: Alachlor

Cat. No.: B1666766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Alachlor, a widely used
chloroacetanilide herbicide. Understanding the solubility of this compound in both aqueous and
organic media is critical for environmental fate assessment, formulation development, and
toxicological studies. This document compiles quantitative solubility data, details experimental
protocols for solubility determination, and visualizes key related pathways.

Quantitative Solubility Data

The solubility of Alachlor varies significantly between water and different organic solvents. The
following tables summarize the available quantitative data to provide a clear comparison.

Table 1: Solubility of Alachlor in Water
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Temperature (°C) Solubility (mglL) pH Source
20 240 7 [1]
23 140 Not Specified [2]
25 242 Not Specified [3]
25 240 Not Specified [4]
20 170 7 [5]
20 188 5 [5]
20 179 9 [5]

Table 2: Solubility of Alachlor in Organic Solvents
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Solvent Temperature (°C) Solubility (g/L) Source
Acetone 20 >827 [5]
Dimethylformamide .

(DMF) Not Specified 30,000 (30 mg/ml) [3]
Dimethyl sulfoxide

(DMSO) Not Specified 30,000 (30 mg/ml) [3]
1,2-Dichloroethane 20 >749 [5]
Ethyl acetate 20 >761 [5]
Heptane 20 130 [5]
Methanol 20 >803 [5]
Xylene 20 >723 [5]
Diethyl Ether Not Specified Soluble [6]
Benzene Not Specified Soluble [3114]
Chloroform Not Specified Soluble [6]
Ethanol Not Specified Soluble [31[6]
Hexane Not Specified Slightly Soluble [4]

Experimental Protocols for Solubility Determination

The most widely accepted method for determining the solubility of chemical substances is the
Shake-Flask Method, as described in the OECD Guideline for the Testing of Chemicals, No.
105.[7][8][9] This method is considered the gold standard for its reliability.[10]

Shake-Flask Method (OECD 105)

Principle: This method is based on achieving a saturated solution of the substance in a solvent
through prolonged agitation. The concentration of the dissolved substance in the saturated
solution is then determined analytically, representing its solubility at the experimental
temperature.
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Apparatus and Reagents:

e Glass flasks with stoppers

o Constant temperature shaker or water bath

o Centrifuge or filtration apparatus (e.g., syringe filters)

e Analytical instrument for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)
e High-purity Alachlor

e Solvent of interest (e.qg., distilled water, organic solvent)

Procedure:

e Preliminary Test: An initial estimation of solubility is performed to determine the appropriate
amount of substance and the time required to reach equilibrium. This involves adding an
excess of Alachlor to the solvent and shaking for a set period (e.g., 24 hours), followed by a
rough concentration measurement.

» Definitive Test: a. An amount of Alachlor sufficient to ensure a saturated solution (typically 5-
10 times the estimated solubility) is added to each of at least three flasks.[11] b. A known
volume of the solvent is added to each flask. c. The flasks are sealed and placed in a
constant temperature shaker (e.g., 20 £ 0.5 °C). d. The flasks are agitated until equilibrium is
reached. This may take 24 to 72 hours, and is confirmed by taking samples at different time
points (e.g., 24, 48, 72 hours) and observing no significant change in concentration.[12]

o Phase Separation: a. Once equilibrium is established, the flasks are removed from the
shaker and allowed to stand to let undissolved material settle. b. The saturated solution is
then separated from the excess solid by centrifugation or filtration. Care must be taken to
avoid temperature changes during this step.

e Analysis: a. The concentration of Alachlor in the clear, saturated solution is determined
using a validated analytical method. High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC) are commonly used for this purpose. b. The final solubility is
reported as the average of the determinations from the replicate flasks.
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Visualizations

Experimental Workflow: Shake-Flask Solubility
Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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